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Compound of Interest

Compound Name: MYCi361

Cat. No.: B15623152 Get Quote

Technical Support Center: MYCi361 Compound
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for the long-term storage and handling of

the MYCi361 compound.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid MYCi361?

A1: For long-term stability, solid MYCi361 powder should be stored at -20°C for up to 3 years.

[1] For shorter periods, storage at 4°C is acceptable for up to 2 years.[2] It is crucial to keep the

compound in a tightly sealed container to protect it from moisture.

Q2: How should I prepare and store stock solutions of MYCi361?

A2: MYCi361 is soluble in DMSO.[3][4] To prepare a stock solution, dissolve the compound in

fresh, anhydrous DMSO.[3][5] For long-term storage, stock solutions should be aliquoted into

single-use vials to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months.[2]

[4] For short-term storage, -20°C is suitable for up to 1 month.[2][4]

Q3: Can I store MYCi361 stock solutions at room temperature?

A3: It is not recommended to store MYCi361 solutions at room temperature for extended

periods. Elevated temperatures can accelerate the degradation of the compound. For in vivo
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experiments, it is best to prepare the working solution fresh on the same day of use.

Q4: My MYCi361 solution appears to have precipitated after thawing. What should I do?

A4: Precipitation can occur if the compound's solubility limit is exceeded upon cooling or if the

solvent has absorbed moisture.[6] To redissolve the compound, you can warm the vial to no

higher than 50°C and vortex or sonicate the solution.[1] If precipitation persists, it is

recommended to prepare a fresh stock solution. To prevent this, ensure you are using

anhydrous DMSO and consider preparing aliquots at a slightly lower concentration.

Q5: How does MYCi361 exert its biological effect?

A5: MYCi361 is a small molecule inhibitor of the MYC protein.[7] It functions by binding to

MYC, which disrupts the formation of the MYC/MAX dimer.[7][8] This disruption impairs MYC-

driven gene expression.[3] Furthermore, MYCi361 enhances the phosphorylation of MYC on

threonine-58, which leads to increased proteasome-mediated degradation of the MYC protein.

[3][7][8]

Troubleshooting Guides
This section addresses specific issues that users may encounter during their experiments with

MYCi361.

Issue 1: Inconsistent or lower-than-expected activity of
the compound.

Possible Cause: Degradation of the compound due to improper storage.

Troubleshooting Steps:

Verify the storage conditions and duration of both the solid compound and the stock

solution.

If the storage guidelines have not been followed, prepare a fresh stock solution from a

new vial of solid compound.

Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.
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When preparing working solutions, use fresh, high-quality solvents.

Issue 2: Precipitation of the compound upon dilution in
aqueous media.

Possible Cause: The compound's low solubility in aqueous solutions.

Troubleshooting Steps:

When diluting from a DMSO stock, it is best to make initial serial dilutions in DMSO before

adding the final diluted sample to your aqueous buffer or medium.[5]

Ensure the final concentration of DMSO in your cell culture medium is low (typically

<0.5%) to avoid cytotoxicity.[2]

For in vivo preparations, co-solvents such as PEG300 and Tween80 can be used to

improve solubility.[3] A suggested formulation involves adding the DMSO stock to

PEG300, mixing, then adding Tween80, and finally adding ddH2O.[3] This mixed solution

should be used immediately.[3]

Data Presentation
Table 1: Recommended Storage Conditions for MYCi361

Form
Storage
Temperature

Recommended
Duration

Citations

Solid (Powder) -20°C Up to 3 years [1]

4°C Up to 2 years [2]

Stock Solution (in

DMSO)
-80°C Up to 6 months [2][4]

-20°C Up to 1 month [2][4]

Experimental Protocols
Protocol 1: Preparation of MYCi361 Stock Solution
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Allow the vial of solid MYCi361 to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mM).

Vortex the vial until the compound is completely dissolved. Gentle warming (up to 37°C) or

sonication can be used to aid dissolution.

Aliquot the stock solution into single-use, tightly sealed vials.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Protocol for Assessing Compound
Stability by HPLC
This is a general guideline for assessing the stability of a small molecule like MYCi361. Specific

parameters may need to be optimized.

Preparation of Stability Samples:

Prepare a stock solution of MYCi361 in DMSO at a known concentration (e.g., 1 mM).

Dilute the stock solution to the desired final concentration in the matrix of interest (e.g.,

phosphate-buffered saline, cell culture medium).

Prepare multiple identical samples for analysis at different time points.

Storage Conditions:

Store the samples under various conditions to be tested (e.g., 4°C, room temperature,

37°C).

Protect samples from light if the compound is suspected to be light-sensitive.

Time Points:

Analyze samples at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15623152?utm_src=pdf-body
https://www.benchchem.com/product/b15623152?utm_src=pdf-body
https://www.benchchem.com/product/b15623152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC Analysis:

At each time point, inject a sample onto a suitable HPLC system equipped with a UV

detector. A C18 column is a common starting point for small molecule analysis.

Use a mobile phase gradient (e.g., water and acetonitrile with a small amount of formic

acid) to elute the compound and any potential degradation products.

Monitor the elution profile at a wavelength where MYCi361 has maximum absorbance.

Data Analysis:

Determine the peak area of the MYCi361 peak at each time point.

Calculate the percentage of the remaining compound at each time point relative to the

initial time point (T=0).

A decrease in the peak area of MYCi361 and the appearance of new peaks are indicative

of degradation.
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Caption: Mechanism of action of MYCi361.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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